Cas no 129535-81-5 ([(3-Phenoxyphenyl)methyl](propan-2-yl)amine)

• Product Name: [(3-Phenoxyphenyl)methyl](propan-2-yl)amine
• CAS No: 129535-81-5
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• MDL: MFCD01475480
• CID: 4693135
• Update Time: 2025-10-31

[(3-Phenoxyphenyl)methyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-Phenoxyphenyl)methyl](propan-2-yl)amine

• MDL： MFCD01475480
• Inchi： 1S/C16H19NO/c1-13(2)17-12-14-7-6-10-16(11-14)18-15-8-4-3-5-9-15/h3-11,13,17H,12H2,1-2H3
• InChI Key： MDEJGWNMQRYUNA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)CNC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 223
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on [(3-Phenoxyphenyl)methyl](propan-2-yl)amine

Chemical Profile of [(3-Phenoxyphenyl)methyl](propan-2-yl)amine (CAS No. 129535-81-5)

[(3-Phenoxyphenyl)methyl](propan-2-yl)amine, identified by its CAS number 129535-81-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a benzophenone derivative core with an amine functional group, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic moieties in its structure suggests a unique set of chemical properties that make it a valuable candidate for further investigation.

The compound's structure consists of a phenoxyphenylmethyl moiety linked to a propylamine group, creating a bifunctional molecule with potential applications in drug design. The phenoxyphenyl part, derived from phenoxybenzene, introduces hydrophobic and aromatic characteristics, while the propylamine moiety adds basicity and reactivity. This combination of features positions [(3-Phenoxyphenyl)methyl](propan-2-yl)amine as a versatile scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in molecules that exhibit both central nervous system (CNS) penetration and modulatory effects on neurotransmitter systems. The structural features of [(3-Phenoxyphenyl)methyl](propan-2-yl)amine make it a promising candidate for investigating its potential as a precursor in the synthesis of CNS-active compounds. Studies have begun to explore its interactions with various biological targets, including receptors and enzymes involved in neuroregulation.

One of the most compelling aspects of [(3-Phenoxyphenyl)methyl](propan-2-yl)amine is its potential as a lead compound for the development of drugs targeting neurological disorders. The benzophenone core is known to be present in several bioactive molecules, and modifications to this scaffold have often led to compounds with enhanced pharmacological properties. The amine group provides a site for further derivatization, allowing chemists to fine-tune the molecule's solubility, bioavailability, and target specificity.

Recent research has focused on the synthesis of analogs of [(3-Phenoxyphenyl)methyl](propan-2-yl)amine to identify more potent and selective pharmacological agents. By systematically modifying the structure, researchers aim to uncover new mechanisms of action and improve therapeutic outcomes. For instance, studies have explored the effects of substituting the propylamine group with other amine derivatives or altering the phenoxyphenyl moiety to enhance binding affinity to specific biological targets.

The pharmacokinetic profile of [(3-Phenoxyphenyl)methyl](propan-2-yl)amine is another area of active investigation. Understanding how the molecule is metabolized and eliminated from the body is crucial for optimizing its therapeutic use. Advanced computational methods and experimental techniques are being employed to predict and verify these processes, which can guide the design of more effective derivatives.

In addition to its potential applications in CNS disorders, [(3-Phenoxyphenyl)methyl](propan-2-yl)amine has shown promise in other therapeutic areas. Its structural motif is reminiscent of molecules used in the treatment of inflammatory diseases and pain management. By leveraging its chemical diversity, researchers are exploring new ways to address unmet medical needs.

The synthesis of [(3-Phenoxyphenyl)methyl](propan-2-yl)amine involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advances in synthetic methodologies have made it possible to produce this molecule with high purity and yield, facilitating further biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core.

As research continues to unfold, the potential applications of [(3-Phenoxyphenyl)methyl](propan-2-yl)amine are likely to expand. Its unique structural features offer a rich foundation for drug discovery, making it a compound worth watching in the pharmaceutical landscape. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.